Cas no 2229087-81-2 (1-{1-3-(trifluoromethyl)pyridin-4-ylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-3-(trifluoromethyl)pyridin-4-ylcyclopropyl}ethan-1-one
• CAS No: 2229087-81-2
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 6536545
• PubChem ID: 165669418
• Update Time: 2025-05-28

1-{1-3-(trifluoromethyl)pyridin-4-ylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-3-(trifluoromethyl)pyridin-4-ylcyclopropyl}ethan-1-one
• 2229087-81-2
• 1-{1-[3-(trifluoromethyl)pyridin-4-yl]cyclopropyl}ethan-1-one
• EN300-1953379

• Inchi： 1S/C11H10F3NO/c1-7(16)10(3-4-10)8-2-5-15-6-9(8)11(12,13)14/h2,5-6H,3-4H2,1H3
• InChI Key： JPINFZGEBIQCLN-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1C1(C(C)=O)CC1)(F)F

Computed Properties

• Exact Mass: 229.07144843g/mol
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Additional information on 1-{1-3-(trifluoromethyl)pyridin-4-ylcyclopropyl}ethan-1-one

Research Briefing on 1-{1-3-(Trifluoromethyl)pyridin-4-ylcyclopropyl}ethan-1-one (CAS: 2229087-81-2): Recent Advances and Applications

The compound 1-{1-3-(trifluoromethyl)pyridin-4-ylcyclopropyl}ethan-1-one (CAS: 2229087-81-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 1-{1-3-(trifluoromethyl)pyridin-4-ylcyclopropyl}ethan-1-one as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions (PPIs). Its trifluoromethylpyridine moiety and cyclopropyl ketone functionality make it a versatile scaffold for medicinal chemistry optimization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing allosteric modulators for G-protein-coupled receptors (GPCRs), particularly in the context of neurological disorders.

In terms of synthetic accessibility, researchers have developed efficient routes to produce 2229087-81-2 with high purity and yield. A notable advancement is the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group, as described in a recent Organic Letters publication. This method offers improved scalability and reduced environmental impact compared to traditional fluorination techniques.

Biological evaluations of derivatives based on this scaffold have shown promising results. For instance, a series of compounds incorporating 1-{1-3-(trifluoromethyl)pyridin-4-ylcyclopropyl}ethan-1-one exhibited potent inhibitory activity against bromodomain-containing proteins (BRDs), with IC50 values in the low nanomolar range. These findings, reported in ACS Chemical Biology, suggest potential applications in oncology, particularly for cancers driven by epigenetic dysregulation.

The pharmacokinetic properties of 2229087-81-2-derived compounds have also been investigated. Preliminary ADME studies indicate favorable metabolic stability and blood-brain barrier penetration, making this scaffold attractive for central nervous system (CNS) drug development. However, challenges remain in optimizing selectivity and minimizing off-target effects, as highlighted in a 2024 review in Drug Discovery Today.

Looking ahead, researchers are exploring the use of computational approaches, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, to further refine the therapeutic potential of 1-{1-3-(trifluoromethyl)pyridin-4-ylcyclopropyl}ethan-1-one derivatives. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 2229087-81-2 represents a promising scaffold in modern drug discovery, with applications spanning multiple therapeutic areas. Continued research into its synthetic optimization and biological profiling will likely yield novel agents addressing unmet medical needs.